molecular formula C40 H54 O B1148411 Anhydrolutein III CAS No. 752-29-4

Anhydrolutein III

Cat. No. B1148411
CAS RN: 752-29-4
M. Wt: 550.86
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Anhydrolutein III, also known as (3R)-3’,4’-Didehydro-β,β-caroten-3-ol, is a chemical compound with the molecular formula C40H54O . It is one of the derivatives of lutein .


Synthesis Analysis

Anhydrolutein III can be synthesized from lutein through a process involving UV-irradiation . The process involves the reaction of lutein with 2% H2SO4 in acetone, which also produces anhydrolutein I and 2’,3’-anhydrolutein II .


Molecular Structure Analysis

The molecular structure of Anhydrolutein III consists of a double-bond stereo with one of one defined stereocentres . The average mass of Anhydrolutein III is 550.856 Da, and its monoisotopic mass is 550.417480 Da .


Chemical Reactions Analysis

In the digestive system, lutein can be broken down into 3’-epilutein or anhydrolutein by several mechanisms, including epimerization and dehydration .


Physical And Chemical Properties Analysis

Anhydrolutein III is a compound with a molecular formula of C40H54O . Its average mass is 550.856 Da, and its monoisotopic mass is 550.417480 Da .

Mechanism of Action

While the exact mechanism of action of Anhydrolutein III is not clear, lutein and its derivatives are known to have antioxidant properties . They can counteract inflammation induced by lipopolysaccharide (LPS) in rats .

Future Directions

Research on Anhydrolutein III and other lutein derivatives is ongoing. One study found that lutein oxidative degradation derivatives, including Anhydrolutein III, exhibited higher anti-inflammatory efficacy than lutein in counteracting inflammation induced by lipopolysaccharide (LPS) in rats . This suggests potential future directions for research into the therapeutic applications of Anhydrolutein III and other lutein derivatives.

properties

{ "Design of the Synthesis Pathway": "The synthesis of Anhydrolutein III can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "Lutein", "Acetic anhydride", "Pyridine", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Lutein is first reacted with acetic anhydride and pyridine to form acetylated lutein.", "The acetylated lutein is then treated with methanol and sodium hydroxide to form methylated lutein.", "Methylated lutein is then subjected to hydrolysis using hydrochloric acid to form Anhydrolutein III.", "The final product is purified using ethanol." ] }

CAS RN

752-29-4

Molecular Formula

C40 H54 O

Molecular Weight

550.86

synonyms

(3R)‐3’,4’‐Didehydro‐β,β‐caroten‐3‐ol

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.